Cas no 55899-27-9 (Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate)

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with a chloro substituent at the 4-position and an ethyl ester group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the ester moiety allows for straightforward derivatization via hydrolysis or transesterification. Its rigid fused-ring system contributes to stability, making it suitable for use in complex organic transformations. The compound is commonly employed in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural diversity. Proper handling and storage under inert conditions are recommended to maintain purity.

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate structure

55899-27-9 structure

Product Name:Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate

CAS No:55899-27-9

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

CID:3038746

PubChem ID:12208493

Update Time:2025-06-08

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
- 4-CHLORO PYRAZOLO[1,5-A]PYRIDINE-3-ETHYL FORMATE
- AMY7605
- AB0070834
- 4-Chloro-pyrazolo[1,5-a]pyridine-3-ethyl formate
- DB-342999
- Ethyl4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
- AKOS016012383
- 55899-27-9
- MDL： MFCD19443874
- Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H3
- InChI Key： YSPZKTQIFGICFC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CN2C1=C(C(=O)OCC)C=N2

Computed Properties

Exact Mass: 224.0352552g/mol
Monoisotopic Mass: 224.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.6

Experimental Properties

Density: 1.4±0.1 g/cm3

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Pricemore >>

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